![molecular formula C26H29ClN2O B7824844 (1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride](/img/structure/B7824844.png)
(1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride
Overview
Description
(1S,2S,4S,5R)-1-Benzyl-2-((R)-hydroxy(quinolin-4-yl)methyl)-5-vinylquinuclidin-1-ium chloride is a useful research compound. Its molecular formula is C26H29ClN2O and its molecular weight is 421.0 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Anti-MRSA Activity
One of the notable applications of derivatives related to this compound is in the realm of antibacterial activity. A study synthesized a series of thiourea-containing compounds, including a derivative of the specified compound. This derivative exhibited significant bacteriostatic activity against methicillin-resistant Staphylococcus aureus (MRSA) comparable to vancomycin, a well-known antibacterial agent. The compound and its derivatives were also found to be non-toxic in vivo using larvae of the Greater wax moth, Galleria mellonella, suggesting potential for development as a new class of antibiotics (Dolan et al., 2016).
Structural Analysis and Synthesis
Studies have also been conducted on the synthesis and structural analysis of similar quinoline-based compounds. For example, the crystal structure of a related salt was analyzed, providing insights into the molecular configuration and interactions (Eltaief et al., 2010). Another study focused on the synthesis and biological activity of 1-benzyl-4-hydroxy-3-phenylquinolin-2(1H)-one derivatives, which could be relevant to the development of pharmaceutical compounds (黃俊龍, 2005).
Nonlinear Optical Properties
Research into the nonlinear optical properties of related quinolinium compounds has also been conducted. A study using the Z-scan technique explored the nonlinear optical absorption coefficient and refractive index of 1-(carboxymethyl)-8-hydroxyquinolin-1-ium chloride, highlighting potential applications in optical devices (Zidan et al., 2016).
Anti-Tubercular Activities
The anti-tubercular activities of mefloquine derivatives, including a compound structurally similar to the specified compound, were evaluated, showing significant in vitro activity against M. tuberculosis (Wardell et al., 2011).
Corrosion Inhibition
Some derivatives have been investigated for their potential as corrosion inhibitors. For instance, 8-hydroxyquinoline derivatives were studied for their effectiveness in preventing corrosion of carbon steel in acidic environments, showcasing a practical application in materials science (Faydy et al., 2020).
Cancer Research
In cancer research, quinoline compounds have been investigated for their potential as inhibitors in the treatment of colon cancer. This study focused on the inhibitory effects of quinoline-based compounds on specific enzymes involved in colon cancer (Ejaz et al., 2022).
Properties
IUPAC Name |
(R)-[(1S,2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N2O.ClH/c1-2-20-18-28(17-19-8-4-3-5-9-19)15-13-21(20)16-25(28)26(29)23-12-14-27-24-11-7-6-10-22(23)24;/h2-12,14,20-21,25-26,29H,1,13,15-18H2;1H/q+1;/p-1/t20-,21-,25-,26+,28+;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCHYSBWCOKEPNQ-SPTWEYDNSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=C[C@H]1C[N@@+]2(CC[C@H]1C[C@H]2[C@@H](C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69257-04-1 | |
Record name | Cinchonanium, 9-hydroxy-1-(phenylmethyl)-, chloride, (8α,9R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69257-04-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (8α,9R)-1-benzyl-9-hydroxycinchonanium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.198 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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